molecular formula C12H23N3O6 B594637 Tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate CAS No. 1226815-22-0

Tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate

Cat. No. B594637
M. Wt: 305.331
InChI Key: PVUWKZKLBXOYMA-UHFFFAOYSA-N
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Description

Tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate, also known as Tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate, is a useful research compound. Its molecular formula is C12H23N3O6 and its molecular weight is 305.331. The purity is usually 95%.
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properties

CAS RN

1226815-22-0

Product Name

Tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate

Molecular Formula

C12H23N3O6

Molecular Weight

305.331

IUPAC Name

tert-butyl 3-hydrazinylpiperidine-1-carboxylate;oxalic acid

InChI

InChI=1S/C10H21N3O2.C2H2O4/c1-10(2,3)15-9(14)13-6-4-5-8(7-13)12-11;3-1(4)2(5)6/h8,12H,4-7,11H2,1-3H3;(H,3,4)(H,5,6)

InChI Key

PVUWKZKLBXOYMA-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)N1CCCC(C1)NN.C(=O)(C(=O)O)O

synonyms

tert-butyl 3-hydrazinylpiperidine-1-carboxylate oxalate

Origin of Product

United States

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